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Compound of Interest

Compound Name: 5-((Decyloxy)methyl)quinolin-8-ol

CAS No.: 112523-52-1

Cat. No.: B12890085

Get Quote

Executive Summary: The Privileged Scaffold
8-Hydroxyquinoline (8-HQ) is not merely a chelator; it is a "privileged structure" in medicinal

chemistry.[1][2][3] Its ability to bind divalent metal ions (Cu²⁺, Zn²⁺, Fe²⁺/³⁺) with high affinity

forms the basis of its biological activity. However, the mechanism is not singular.[4][5]

Depending on the derivative and the cellular context, 8-HQ compounds act through two

distinct, often opposing, modalities:

Metal Sequestration (Starvation): Stripping essential metals from metalloenzymes (e.g.,

MetAP2, MMPs), rendering them inactive.

Ionophore Activity (The Trojan Horse): Forming lipophilic neutral complexes that transport

redox-active metals into cells or organelles, inducing lethal oxidative stress or redistributing

metals to restore homeostasis (as in Alzheimer's).

This guide dissects these mechanisms, providing the chemical grounding, biological pathways,

and experimental protocols required to validate them.[1]
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Core Chemical Mechanism: Chelation
Thermodynamics
The biological activity of 8-HQ is governed by the stability of its metal complexes.[1] The N-

atom (pyridine) and O-atom (phenolate) form a five-membered chelate ring.

Stability Constants
The affinity generally follows the Irving-Williams series. For drug design, the stability constant (

) determines whether the drug can compete with endogenous metalloproteins.

Metal Ion
Stoichiometry
(M:L)

Log K₁ (approx)
Biological
Implication

Cu(II) 1:2 ~12.0

High affinity; capable

of stripping Cu from

low-affinity

chaperones.

Fe(III) 1:3 ~12.3

Relevant for

siderophore-like

activity and microbial

starvation.

Zn(II) 1:2 ~8.5

Moderate affinity;

allows for reversible

binding (ionophore

activity).

Mg(II) 1:2 ~4.7

Low affinity; generally

does not interfere with

Mg-dependent

processes (e.g., ATP).

Data synthesized from potentiometric studies (Smith & Martell, NIST).

The Ionophore "Trojan Horse" Mechanism
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Neutral 1:2 complexes (M(HQ)₂) are highly lipophilic. Unlike free metal ions, these complexes

can passively diffuse across the plasma membrane. Once intracellular:

Dissociation: If the intracellular free metal concentration is low, the complex may dissociate.

Redox Cycling: If the metal is redox-active (Cu, Fe), the complex can catalyze Fenton-like

reactions, generating Hydroxyl radicals (•OH) and Superoxide (O₂•⁻).

Therapeutic Mechanisms of Action
Anticancer Activity (Nitroxoline, Clioquinol)
Primary Targets:[6]

MetAP2 (Methionine Aminopeptidase 2): Nitroxoline inhibits MetAP2 in a metal-dependent

manner. MetAP2 is crucial for post-translational processing and angiogenesis. Inhibition

leads to G1 cell cycle arrest.[7]

Cathepsin B: A cysteine protease involved in metastasis. Nitroxoline inhibits this by

sequestering the active site metal or direct binding.

The ROS Storm: Copper-bound 8-HQs (e.g., Clioquinol-Cu) act as pro-oxidants. They

accumulate in the mitochondria, catalyze ROS generation, and trigger the intrinsic apoptotic

pathway (Cytochrome c release).

Neuroprotection (PBT2, Clioquinol)
The Metal Chaperone Hypothesis: In Alzheimer's Disease (AD), Zn²⁺ and Cu²⁺ are trapped in

Amyloid-beta (Aβ) plaques, causing local toxicity and starving neurons of these metals.

Action: PBT2 acts as a weak ionophore. It abstracts Zn/Cu from the Aβ plaque (solubilizing

the plaque).

Redistribution: It transports these ions across the cell membrane into the neuron.

Signaling: Intracellular Zn²⁺ inhibits phosphatases (like calcineurin) and activates the

Akt/GSK3β pathway, promoting neuronal survival and synaptic plasticity.
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Antimicrobial Activity[2][3][5][7][9][10][11][12]
Biofilm Disruption: Nitroxoline chelates Fe²⁺/Zn²⁺ essential for the structural integrity of the

biofilm matrix.

Fungal Stasis: Halogenated derivatives (Clioquinol) rely on lipophilicity to penetrate fungal

cell walls and disrupt metal-dependent enzymes (e.g., fungal proteases).

Visualizing the Pathways
Diagram 1: The Dual Mechanism (Starvation vs.
Ionophore)
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Caption: The dual mechanism of 8-HQ derivatives. Left branch: The "Trojan Horse" effect

leading to oxidative stress. Right branch: Metal starvation inhibiting critical metalloenzymes.

Structure-Activity Relationship (SAR)
Modifying the quinoline ring alters pKa (acidity of the phenol) and LogP (lipophilicity), fine-

tuning the mechanism.

Position Modification
Effect on
Mechanism

Example
Compound

C-5 / C-7 Halogenation (Cl, I)

Increases lipophilicity

(LogP); enhances cell

permeability and

ionophore activity.

Clioquinol (5-Cl, 7-I)

C-5 Nitro (-NO₂)

Electron-withdrawing;

increases acidity

(lower pKa of OH).

Enhances urinary

excretion.

Nitroxoline

C-2 Methylation

Steric hindrance

prevents formation of

stable 1:3 complexes

(e.g., with Al³⁺),

increasing selectivity

for Zn/Cu.

PBT2 (via Mannich

base)

C-7 Mannich Base

Increases solubility

and allows targeting of

specific organelles

(e.g., lysosomes).

NSC derivatives

Experimental Protocols (Self-Validating)
Protocol A: Determination of Metal Binding Affinity (UV-
Vis Titration)
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Objective: Determine the stoichiometry and stability of the Drug-Metal complex.

Preparation: Prepare a 50 µM solution of the 8-HQ derivative in HEPES buffer (pH 7.4).

Baseline Scan: Record UV-Vis spectrum (200–600 nm).

Titration: Add aliquots of Metal Chloride (e.g., CuCl₂) solution (0.1 eq to 5.0 eq).

Observation: Monitor the Bathochromic shift (Red shift). 8-HQ typically shifts from ~240 nm

to ~260/320 nm upon complexation.

Validation: Plot Absorbance vs. [Metal]/[Ligand] ratio (Job’s Plot). An inflection point at 0.5

indicates 1:2 stoichiometry.

Control: Perform titration with EDTA. If EDTA cannot displace the metal, the 8-HQ complex

is kinetically inert or has higher affinity (unlikely for EDTA, but useful for competition

assays).

Protocol B: Intracellular ROS Quantification (DCFDA
Assay)
Objective: Confirm that cytotoxicity is driven by ROS (Ionophore mechanism).

Seeding: Seed cancer cells (e.g., HeLa) at 1x10⁵ cells/well.

Treatment: Treat with:

Group A: Vehicle (DMSO)

Group B: 8-HQ Derivative (IC50)

Group C: 8-HQ + CuCl₂ (10 µM)

Group D: 8-HQ + NAC (N-acetylcysteine, ROS scavenger)

Staining: After 4h, add 10 µM DCFDA (2',7'-dichlorofluorescin diacetate). Incubate 30 min.

Analysis: Flow Cytometry (Ex/Em: 485/535 nm).
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Interpretation:

If Group C > Group B >> Group A, the mechanism is Copper-dependent ROS generation.

If Group D ≈ Group A, the toxicity is ROS-mediated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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